Cas no 25022-02-0 (Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester)
25022-02-0 structure
Product Name:Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester
CAS No:25022-02-0
MF:C18H18O3
MW:282.333725452423
CID:253582
PubChem ID:12536552
Update Time:2025-04-19
Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester
- ETHYL 3-OXO-4,4-DIPHENYLBUTANOATE
- 2-Oxo-4,4-diphenyl-buttersaeure-aethylester
- 3-Keto-4,4-diphenyl-butansaeureaethylester
- 4,4-Diphenyl-acetessigsaeure-aethylester
- 4,4-Diphenyl-acetessigsaeure-ethylester
- 4,4-diphenyl-acetoacetic acid ethyl ester
- AC-7804
- Acetoaceticacid,4,4-diphenyl-,ethyl ester (8CI)
- DTXSID40501682
- Benzenebutanoic acid,b-oxo-g-phenyl-,ethyl ester
- 25022-02-0
- 6-HYDROXYMETHYL-PYRIDINE-2-CARBOXYLICACID
- SCHEMBL6432556
- AKOS010951850
-
- Inchi： 1S/C18H18O3/c1-2-21-17(20)13-16(19)18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,18H,2,13H2,1H3
- InChI Key： BGJHHKOHPAAEBI-UHFFFAOYSA-N
- SMILES： O=C(CC(=O)OCC)C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 282.12600
- Monoisotopic Mass: 282.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.117
- Boiling Point: 381.9°C at 760 mmHg
- Flash Point: 166°C
- Refractive Index: 1.55
- PSA: 43.37000
- LogP: 3.34080
Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
25022-02-0 (Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester) Related Products
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